Cas no 90049-81-3 (Benzo[b]thiophene, 5-nitro-, 1,1-dioxide)
![Benzo[b]thiophene, 5-nitro-, 1,1-dioxide structure](https://ossimg.kuujia.com/scimg/90500/90049-81-3x500.png)
90049-81-3 structure
Product Name:Benzo[b]thiophene, 5-nitro-, 1,1-dioxide
CAS No:90049-81-3
MF:C8H5NO4S
MW:211.194600820541
MDL:MFCD27931851
CID:1948287
PubChem ID:18542531
Update Time:2025-04-21
Benzo[b]thiophene, 5-nitro-, 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene, 5-nitro-, 1,1-dioxide
- 5-Nitrobenzothiophene 1,1-Dioxide
- MFCD27931851
- AC7176
- AKOS030260529
- SCHEMBL6479662
- 90049-81-3
- 5-nitrobenzo[b]thiophene 1,1-dioxide
- 5-nitro-1-benzothiophene 1,1-dioxide
- DBSOUBWMAOIBPM-UHFFFAOYSA-N
- SY226111
-
- MDL： MFCD27931851
- Inchi： 1S/C8H5NO4S/c10-9(11)7-1-2-8-6(5-7)3-4-14(8,12)13/h1-5H
- InChI Key： DBSOUBWMAOIBPM-UHFFFAOYSA-N
- SMILES： S1(C=CC2C=C(C=CC1=2)[N+](=O)[O-])(=O)=O
Computed Properties
- Exact Mass: 210.994
- Monoisotopic Mass: 210.994
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 88.3A^2
Benzo[b]thiophene, 5-nitro-, 1,1-dioxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY226111-0.1g |
5-Nitrobenzothiophene 1,1-Dioxide |
90049-81-3 | ≥95% | 0.1g |
¥2900.00 | 2025-04-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1576373-100mg |
5-Nitrobenzo[b]thiophene 1,1-dioxide |
90049-81-3 | 98% | 100mg |
￥3480.00 | 2024-04-26 | |
| eNovation Chemicals LLC | D685867-0.1g |
5-Nitrobenzothiophene 1,1-Dioxide |
90049-81-3 | 95% | 0.1g |
$385 | 2024-07-20 | |
| eNovation Chemicals LLC | D685867-0.1g |
5-Nitrobenzothiophene 1,1-Dioxide |
90049-81-3 | 95% | 0.1g |
$385 | 2025-02-28 | |
| eNovation Chemicals LLC | D685867-0.1g |
5-Nitrobenzothiophene 1,1-Dioxide |
90049-81-3 | 95% | 0.1g |
$385 | 2025-03-01 | |
| Ambeed | A1187574-100mg |
5-Nitrobenzo[b]thiophene 1,1-dioxide |
90049-81-3 | 95% | 100mg |
$325.0 | 2025-04-15 |
Benzo[b]thiophene, 5-nitro-, 1,1-dioxide Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:90049-81-3)Benzo[b]thiophene, 5-nitro-, 1,1-dioxide
Order Number:A1034018
Stock Status:in Stock
Quantity:0.1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 16:53
Price ($):364.0
Email:sales@amadischem.com
Benzo[b]thiophene, 5-nitro-, 1,1-dioxide Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:90049-81-3)Benzo[b]thiophene, 5-nitro-, 1,1-dioxide
Purity:99%
Quantity:0.1g
Price ($):364.0